Cas no 157878-04-1 (2-Butenamide,N-[1-[2,6-dideoxy-4-O-[4,6-dideoxy-4-(dimethylamino)-a-D-glucopyranosyl]-b-D-arabino-hexopyranosyl]-1,2-dihydro-2-oxo-4-pyrimidinyl]-3-methyl-)

• Product Name: 2-Butenamide,N-[1-[2,6-dideoxy-4-O-[4,6-dideoxy-4-(dimethylamino)-a-D-glucopyranosyl]-b-D-arabino-hexopyranosyl]-1,2-dihydro-2-oxo-4-pyrimidinyl]-3-methyl-
• CAS No: 157878-04-1
• MF: C₂₃H₃₆N₄O₈
• MW: 496.553946495056
• CID: 173460
• PubChem ID: 190896
• Update Time: 2025-04-19

2-Butenamide,N-[1-[2,6-dideoxy-4-O-[4,6-dideoxy-4-(dimethylamino)-a-D-glucopyranosyl]-b-D-arabino-hexopyranosyl]-1,2-dihydro-2-oxo-4-pyrimidinyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide,N-[1-[2,6-dideoxy-4-O-[4,6-dideoxy-4-(dimethylamino)-a-D-glucopyranosyl]-b-D-arabino-hexopyranosyl]-1,2-dihydro-2-oxo-4-pyrimidinyl]-3-methyl-
• 2-Butenamide,N-[1-[2,6-dideoxy-4-O-[4,6-dideoxy-4-(dimethylamino)-a-D-glucopyranosyl]-b-D-arab...
• 2-Butenamide,N-[1-[2,6-dideoxy-4-O-[4,6-dideoxy-4-(dimethylamino)-a-D-glucopyranosyl]-b-D-arabino-hexopyranosyl]-1,2-dihydro-
• 2(1H)-pyrimidinone, 1-[2,6-dideoxy-4-O-[4,6-dideoxy-4-(dimethylamino)-alpha-D-glucopyranosyl]-beta-D-arabino-hexopyranosyl]-4-[(3-methyl-1-oxo-2-buten-1-yl)amino]-
• Cytosaminomycin C
• N-[1-[(2R,4R,5S,6R)-5-[(2R,3R,4S,5S,6R)-5-(dimethylamino)-3,4-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]-2-oxopyrimidin-4-yl]-3-methylbut-2-enamide
• CHEBI:201096
• 157878-04-1
• Antibiotic KO 8119C

• Inchi： 1S/C23H36N4O8/c1-11(2)9-16(29)24-15-7-8-27(23(32)25-15)17-10-14(28)21(13(4)33-17)35-22-20(31)19(30)18(26(5)6)12(3)34-22/h7-9,12-14,17-22,28,30-31H,10H2,1-6H3,(H,24,25,29,32)/t12-,13-,14-,17-,18-,19+,20-,21-,22-/m1/s1
• InChI Key： QIFBWQHIMSOVGC-NJGLGVPISA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C)O1)N(C)C)O)O)[C@@H]1[C@@H](C)O[C@H](C[C@H]1O)N1C(N=C(C=C1)NC(/C=C(\C)/C)=O)=O

Computed Properties

• Exact Mass: 496.253
• Monoisotopic Mass: 496.253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.42
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminoglycosides